Cas no 74039-11-5 (2-norbornanecarbonitrile, 2-chloro-, Endo-)

• Product Name: 2-norbornanecarbonitrile, 2-chloro-, Endo-
• CAS No: 74039-11-5
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• CID: 978918
• PubChem ID: 260709
• Update Time: 2025-04-19

2-norbornanecarbonitrile, 2-chloro-, Endo- Chemical and Physical Properties

Names and Identifiers

• 2-norbornanecarbonitrile, 2-chloro-, Endo-
• N-Desethylfencamfamine; AKOS005260254; 3-Phenylnorcamphanyl-2-amine; (+-)-3exo-Phenyl-[2endo]norbornylamin; AC1MC6UF; 2-endo-Chlor-2-cyan-bicyclo< 2,2,1> heptan; (+-)-3exo-phenyl-[2endo]norbornylamine; CTK4I1507; SureCN6897411; 2-endo-Amino-3-exo-phenyl-bicyclo< 2.2.1> heptan; 2-endo-Amino-3-exo-phenyl-2-norbornane; AG-F-39767; 2endo-Amino-3exo-phenyl-norbornan; 3-Phenylnorbornan-2-amine; 2-endo-Chlor-2-cyan-bicyclo< 2.2.
• 74039-11-5
• NSC-52585
• NSC52585
• Bicyclo(2.2.1)heptane-2-carbonitrile, 2-chloro-, exo-
• DTXSID00989341
• NCIOpen2_001460
• NSC 92360
• 6945-86-4
• 2-chlorobicyclo[2.2.1]heptane-2-carbonitrile
• AKOS020110548
• 2-Chloronorbornane-2-endo-carbonitrile
• 2-chloronorbornane-2-carbonitrile
• DS-004025

• Inchi： 1S/C8H10ClN/c9-8(5-10)4-6-1-2-7(8)3-6/h6-7H,1-4H2
• InChI Key： WPEOPSGMVYBPAE-UHFFFAOYSA-N
• SMILES： ClC1(C#N)CC2CCC1C2

Computed Properties

• Exact Mass: 155.0501770g/mol
• Monoisotopic Mass: 155.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids